molecular formula C15H15NO3 B8404164 Benzamide, 2-hydroxy-N-(4-methoxyphenyl)-4-methyl- CAS No. 62918-71-2

Benzamide, 2-hydroxy-N-(4-methoxyphenyl)-4-methyl-

Cat. No. B8404164
CAS RN: 62918-71-2
M. Wt: 257.28 g/mol
InChI Key: KTZJVRVFLGMFSB-UHFFFAOYSA-N
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Description

Benzamide, 2-hydroxy-N-(4-methoxyphenyl)-4-methyl- is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide, 2-hydroxy-N-(4-methoxyphenyl)-4-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide, 2-hydroxy-N-(4-methoxyphenyl)-4-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

62918-71-2

Molecular Formula

C15H15NO3

Molecular Weight

257.28 g/mol

IUPAC Name

2-hydroxy-N-(4-methoxyphenyl)-4-methylbenzamide

InChI

InChI=1S/C15H15NO3/c1-10-3-8-13(14(17)9-10)15(18)16-11-4-6-12(19-2)7-5-11/h3-9,17H,1-2H3,(H,16,18)

InChI Key

KTZJVRVFLGMFSB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methyl-acetylsalicylic acid (5 g.) was converted to its acid chloride by a conventional method and dissolved in acetone (200 ml.). Then p-anisidine (3.2 g.) and dimethylaniline (3.1 g.) were dissolved in acetone (100 ml.) and the above acid chloride solution was added by drops while cooling and mixing; agitation was maintained for 1 to 2 hours. Then the reaction mixture was concentrated under reduced pressure, and the residue was dissolved in ethyl acetate and treated as in the similar method of Example 5 to give 2-hydroxy-4-methyl-4'-methoxybenzanilide (5.3 g.). Yield: 80%, melting point: 185°-186° C.
Quantity
5 g
Type
reactant
Reaction Step One
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
3.2 g
Type
reactant
Reaction Step Three
Quantity
3.1 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Five

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